Cas no 321574-07-6 (methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate)

• Product Name: methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate
• CAS No: 321574-07-6
• MDL: MFCD00127585
• CID: 4645962
• Update Time: 2025-10-05

methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-([(3-METHYL-1H-PYRAZOL-4-YL)CARBONYL]AMINO)-2-THIOPHENECARBOXYLATE
• methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[[(3-methyl-1H-pyrazol-4-yl)carbonyl]amino]-, methyl ester

• MDL： MFCD00127585

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate

Methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate (CAS No. 321574-07-6)

The compound methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate (CAS No. 321574-07-6) is a highly specialized organic compound with significant applications in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which combines a thiophene ring system with a pyrazole moiety and a methyl ester group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various chemical systems. The pyrazole group, a five-membered nitrogen-containing heterocycle, adds further functional diversity to the molecule, enhancing its potential for participation in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate in the development of advanced materials. Researchers have explored its role as a building block in the synthesis of coordination polymers and metal organic frameworks (MOFs). These materials are highly sought after due to their exceptional porosity and surface area, which make them ideal candidates for gas storage, catalysis, and sensing applications. The ability of this compound to act as a versatile ligand has been extensively documented in scientific literature, with particular emphasis on its coordination behavior with transition metals such as copper, zinc, and iron.

In addition to its role in materials science, methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate has shown promise in medicinal chemistry. The compound's structure lends itself well to the design of bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These findings suggest that further research into its pharmacological profile could lead to the development of novel drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the preparation of the thiophene derivative through either oxidation or coupling reactions, followed by the incorporation of the pyrazole moiety via amide bond formation. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of these processes.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate. Initial studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems and to develop strategies for minimizing any adverse effects.

In conclusion, methyl 3-(3-methyl-1H-pyrazole-4-amido)thiophene-2-carboxylate (CAS No. 321574) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in materials science while also showing potential in medicinal chemistry. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.